Cas no 53826-73-6 (Thieno[3,4-d]pyrimidin-4(1H)-one)

• Product Name: Thieno[3,4-d]pyrimidin-4(1H)-one
• CAS No: 53826-73-6
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 356284
• PubChem ID: 135778301
• Update Time: 2025-07-21

Thieno[3,4-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyrimidin-4(1H)-one
• 1H-thieno[3,4-d]pyrimidin-4-one
• Thieno [3,4-d]pyrimidin-4(3H)-one
• thieno[3,4-d]pyrimidin-4-ol
• DTXSID90577332
• thieno[3,4-d]pyrimidin-4(3H)-one
• 3H,4H-thieno[3,4-d]pyrimidin-4-one
• AKOS006306448
• SCHEMBL9930540
• 3H-thieno[3,4-e]pyrimidin-4-one
• FT-0719848
• SCHEMBL3763105
• thieno[3,4-d]pyrimidin-4-one
• Z1198317463
• AB63951
• 53826-73-6
• C90305
• UIZSORGUVRFSTA-UHFFFAOYSA-N
• 3H-thieno[3,4-d]pyrimidin-4-one
• EN300-658379
• 3,4-Dihydrothieno[3,4-d]pyrimidin-4-one

• Inchi： 1S/C6H4N2OS/c9-6-4-1-10-2-5(4)7-3-8-6/h1-3H,(H,7,8,9)
• InChI Key： UIZSORGUVRFSTA-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)C(NC=N2)=O

Computed Properties

• Exact Mass: 152.00452
• Monoisotopic Mass: 152.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines